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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B170763

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
Rhodamine 800, a near-infrared fluorescent dye, in dimethyl sulfoxide (DMSQO) and other
common organic solvents. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who utilize Rhodamine 800 in
their experimental workflows.

Core Properties of Rhodamine 800

Rhodamine 800 is a cationic dye known for its fluorescence emission in the near-infrared
spectrum, which makes it particularly useful for biological imaging applications by minimizing
autofluorescence from endogenous biomolecules[1]. Its utility in various assays, including cell
staining and in vivo imaging, is highly dependent on its solubility characteristics[1][2][3].

Quantitative Solubility Data

The solubility of a fluorescent dye is a critical parameter for the preparation of stock solutions
and the design of experimental protocols. The following table summarizes the available
quantitative and qualitative solubility data for Rhodamine 800 in various organic solvents.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b170763?utm_src=pdf-interest
https://www.benchchem.com/product/b170763?utm_src=pdf-body
https://www.benchchem.com/product/b170763?utm_src=pdf-body
https://www.benchchem.com/product/b170763?utm_src=pdf-body
https://www.benchchem.com/product/b170763?utm_src=pdf-body
https://www.targetmol.com/compound/rhodamine%20800
https://www.targetmol.com/compound/rhodamine%20800
https://www.sigmaaldrich.com/SG/en/product/sigma/83701
https://www.benchchem.com/pdf/General_Experimental_Protocol_for_Determining_Solubility.pdf
https://www.benchchem.com/product/b170763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molar Mass ( Quantitative Qualitative

Solvent . o Source(s)
g/mol ) Solubility Solubility
Dimethyl
] 83.33 mg/mL
Sulfoxide 78.13 Soluble [1]
(168.02 mM)
(DMSO)
Ethanol 46.07 Not specified Soluble
Methanol 32.04 Not specified Soluble
Dimethylformami -
73.09 Not specified Soluble
de (DMF)
Poorly
Water 18.02 < 0.1 mg/mL

soluble/Insoluble

Note: For dissolving Rhodamine 800 in DMSO, sonication is often recommended to facilitate
the process. When using DMSO, it is advisable to use a fresh, anhydrous grade, as
hygroscopic DMSO can negatively impact the solubility of the product.

Experimental Protocol: Determination of Rhodamine
800 Solubility

For solvents where quantitative solubility data is not readily available, researchers can
determine it experimentally using a standardized method such as the shake-flask method. This
protocol outlines the general steps to determine the equilibrium solubility of Rhodamine 800 in
a specific organic solvent.

Objective: To determine the saturation solubility of Rhodamine 800 in a selected organic
solvent at a constant temperature.

Materials:
¢ Rhodamine 800 powder

» Selected organic solvent (e.g., ethanol, methanol, DMF)
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e Sealed glass vials or flasks

e Thermostatic shaker or magnetic stirrer

e Centrifuge

o Syringe and chemically inert syringe filters (e.g., PTFE, 0.22 um)

e Analytical balance

e Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system
Methodology:

o Preparation of a Saturated Solution:

o Add an excess amount of Rhodamine 800 powder to a pre-weighed, sealed glass vial.
The excess solid should be clearly visible.

o Add a known volume of the selected organic solvent to the vial.
o Seal the vial tightly to prevent solvent evaporation.
o Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25°C).

o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium
between the dissolved and undissolved solute is reached.

e Phase Separation:

o After the equilibration period, cease agitation and allow the vial to stand at the constant
temperature for at least 2 hours to allow the undissolved solid to settle.

o To further separate the solid from the liquid phase, centrifuge the vial at a moderate
speed.

o Carefully withdraw the supernatant (the saturated solution) using a syringe, being cautious
not to disturb the solid pellet.
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o Filter the collected supernatant through a chemically inert syringe filter to remove any
remaining solid particles.

e Quantification of Solute:

o The concentration of Rhodamine 800 in the clear, filtered saturated solution can be
determined using a suitable analytical method.

o Spectrophotometry: Prepare a series of standard solutions of Rhodamine 800 of known
concentrations in the same solvent. Measure the absorbance of the standard solutions
and the saturated solution at the wavelength of maximum absorbance (Amax) for
Rhodamine 800. Create a calibration curve by plotting absorbance versus concentration
for the standard solutions. Use the absorbance of the saturated solution to determine its
concentration from the calibration curve.

o HPLC: A more precise method involves using a calibrated HPLC system. Develop a
suitable HPLC method for Rhodamine 800 and create a calibration curve with standard
solutions. Inject a known volume of the filtered saturated solution and determine the
concentration from the calibration curve.

o Data Reporting:

o The solubility is reported as the concentration of Rhodamine 800 in the saturated
solution, typically in units of mg/mL or molarity (M), at the specified temperature.

Experimental Workflow and Visualization

The following diagrams illustrate common experimental workflows involving Rhodamine 800.
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Solubility Determination Workflow (Shake-Flask Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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